Cas no 401567-76-8 (Quinoline,4-(1-piperazinyl)-2,8-bis(trifluoromethyl)-)

• Product name: Quinoline,4-(1-piperazinyl)-2,8-bis(trifluoromethyl)-
• CAS No: 401567-76-8
• MF: C₁₅H₁₃F₆N₃
• MW: 349.274244070053
• MDL: MFCD07700226
• CID: 325792
• PubChem ID: 11638835

Quinoline,4-(1-piperazinyl)-2,8-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-(1-piperazinyl)-2,8-bis(trifluoromethyl)-
• 2,8-BIS(TRIFLUOROMETHYL)-4-(PIPERAZIN-1-YL)QUINOLINE
• 4-piperazin-1-yl-2,8-bis(trifluoromethyl)quinoline
• AB42121
• AG-F-42072
• CTK4I2551
• KB-18512
• CHEMBL4533927
• 4-(PIPERAZIN-1-YL)-2,8-BIS(TRIFLUOROMETHYL)QUINOLINE
• SCHEMBL2711670
• MFCD07700226
• 1-[2,8-bis(trifluoromethyl)-4-quinolyl]piperazine
• 401567-76-8
• Quinoline, 4-(1-piperazinyl)-2,8-bis(trifluoromethyl)-
• DTXSID70469867

• MDL： MFCD07700226
• Inchi： InChI=1S/C15H13F6N3/c16-14(17,18)10-3-1-2-9-11(24-6-4-22-5-7-24)8-12(15(19,20)21)23-13(9)10/h1-3,8,22H,4-7H2
• InChI Key： MIGQWBMOCOHDID-UHFFFAOYSA-N
• SMILES： N1(C2C3C(=C(C(F)(F)F)C=CC=3)N=C(C(F)(F)F)C=2)CCNCC1

Computed Properties

• Exact Mass: 349.10100
• Monoisotopic Mass: 349.10136640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 28.16000
• LogP: 4.07580